Cas no 80706-71-4 (Cyclobutanone, 2-benzoyl-2-methyl-)
80706-71-4 structure
Product Name:Cyclobutanone, 2-benzoyl-2-methyl-
CAS No:80706-71-4
MF:C12H12O2
MW:188.222483634949
CID:705173
PubChem ID:12739837
Update Time:2025-04-19
Cyclobutanone, 2-benzoyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanone, 2-benzoyl-2-methyl-
- 2-benzoyl-2-methylcyclobutan-1-one
- DTXSID50508607
- 80706-71-4
-
- Inchi: 1S/C12H12O2/c1-12(8-7-10(12)13)11(14)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
- InChI Key: PVOKIGOALOAKKH-UHFFFAOYSA-N
- SMILES: O=C1CCC1(C(C1C=CC=CC=1)=O)C
Computed Properties
- Exact Mass: 188.083729621g/mol
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 34.1Ų
Cyclobutanone, 2-benzoyl-2-methyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
80706-71-4 (Cyclobutanone, 2-benzoyl-2-methyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 938-16-9(2,2-Dimethylpropiophenone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 38675-79-5(4-tert-butylphenyl cyclopropyl ketone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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